Cas no 1787880-97-0 (ethyl 4-[3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl]piperazine-1-carboxylate
• CAS No: 1787880-97-0
• MF: C₁₉H₂₃N₇O₄S
• MW: 445.495421648026
• CID: 5346203
• Update Time: 2025-10-28

ethyl 4-[3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl)piperazine-1-carboxylate
• ethyl 4-[3-[(1-methylpyrazol-4-yl)sulfonylamino]quinoxalin-2-yl]piperazine-1-carboxylate
• ethyl 4-[3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl]piperazine-1-carboxylate

• Inchi： 1S/C19H23N7O4S/c1-3-30-19(27)26-10-8-25(9-11-26)18-17(21-15-6-4-5-7-16(15)22-18)23-31(28,29)14-12-20-24(2)13-14/h4-7,12-13H,3,8-11H2,1-2H3,(H,21,23)
• InChI Key： RZYDNTASBBBDHW-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC1C(=NC2C=CC=CC=2N=1)N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 725
• XLogP3: 0.9
• Topological Polar Surface Area: 131

Additional information on ethyl 4-[3-(1-methyl-1H-pyrazole-4-sulfonamido)quinoxalin-2-yl]piperazine-1-carboxylate

Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate, identified by the CAS Registry Number 1787880-97-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a quinoxaline moiety, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with unique chemical properties and reactivity.

The molecular structure of Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate is of particular interest due to its potential in drug discovery and material science. Recent studies have highlighted the importance of quinoxaline derivatives in medicinal chemistry, particularly in the development of anti-cancer agents and anti-inflammatory drugs. The sulfonamide group within this compound further enhances its bioactivity, making it a promising candidate for pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate through multi-step reactions involving coupling agents and protecting groups. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for its application in research and development.

In terms of application, this compound has shown potential in the field of material science, particularly in the development of advanced materials with tailored electronic properties. The quinoxaline moiety contributes to its aromatic stability, while the piperazine ring provides flexibility and hydrogen bonding capabilities. These properties make it a valuable component in the synthesis of high-performance polymers and organic semiconductors.

Furthermore, Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate has been explored for its role in catalysis. Its ability to act as a ligand in transition metal complexes has been studied extensively, with promising results in asymmetric catalysis and enantioselective reactions. This highlights its potential in industrial processes where high selectivity and efficiency are required.

The study of this compound also contributes to our understanding of sulfur-containing heterocycles, which are increasingly recognized for their role in biological systems. The sulfonamide group within this molecule plays a critical role in modulating its bioavailability and pharmacokinetics, making it an attractive target for drug delivery systems.

In conclusion, Ethyl 4-[3-(1-Methyl-1H-Pyrazole-4-Sulfonamido)Quinoxalin-2-Yl]Piperazine-1-Carboxylate (CAS No. 1787880-97-0) is a multifaceted compound with significant implications across various disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in future research and development endeavors.